Cas no 2228348-20-5 (tert-butyl N-2-amino-1-(3-fluoro-2,6-dimethoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-fluoro-2,6-dimethoxyphenyl)ethylcarbamate
• CAS No: 2228348-20-5
• MF: C₁₅H₂₃FN₂O₄
• MW: 314.352527856827
• CID: 6524594
• PubChem ID: 165653504
• Update Time: 2025-06-09

tert-butyl N-2-amino-1-(3-fluoro-2,6-dimethoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-fluoro-2,6-dimethoxyphenyl)ethylcarbamate
• EN300-1887693
• 2228348-20-5
• tert-butyl N-[2-amino-1-(3-fluoro-2,6-dimethoxyphenyl)ethyl]carbamate

• Inchi： 1S/C15H23FN2O4/c1-15(2,3)22-14(19)18-10(8-17)12-11(20-4)7-6-9(16)13(12)21-5/h6-7,10H,8,17H2,1-5H3,(H,18,19)
• InChI Key： SMQRTOXTUKOFLS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)C(CN)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 314.16418538g/mol
• Monoisotopic Mass: 314.16418538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-2-amino-1-(3-fluoro-2,6-dimethoxyphenyl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2228348-20-5 and Product Name: *tert-butyl N-2-amino-1-(3-fluoro-2,6-dimethoxyphenyl)ethylcarbamate*

Compound with the CAS number 2228348-20-5 and the product name tert-butyl N-2-amino-1-(3-fluoro-2,6-dimethoxyphenyl)ethylcarbamate represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery.

The molecular framework of this compound is composed of several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's reactivity and binding affinity. Additionally, the N-2-amino moiety introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions, enhancing its solubility and interaction with biological targets. The aromatic ring system, specifically the 3-fluoro-2,6-dimethoxyphenyl group, adds another layer of complexity, offering potential for selective binding to biological receptors.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. The specific arrangement of atoms in this compound's structure suggests that it may exhibit properties such as inhibitory effects on enzymes or receptors involved in metabolic pathways. This has made it a subject of extensive research in the quest for new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that carbamate derivatives can modulate neurotransmitter activity by interacting with specific receptor sites in the brain. The structural features of this compound, particularly the combination of fluoro and methoxy substituents on the aromatic ring, may enhance its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development.

The role of fluorine atoms in pharmaceutical compounds is well-documented, with their ability to improve metabolic stability and binding affinity. In this context, the 3-fluoro group in the molecule could play a crucial role in enhancing its pharmacokinetic properties. Furthermore, the presence of multiple hydroxyl groups from the 2,6-dimethoxyphenyl moiety could contribute to hydrogen bonding interactions, which are essential for effective binding to biological targets.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core. The use of protecting groups and sequential functionalization strategies is crucial to prevent unwanted side reactions and achieve the desired molecular architecture.

Evaluation of this compound's biological activity has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising results regarding its interaction with various enzymes and receptors relevant to metabolic disorders. These findings suggest that it may have therapeutic potential in conditions such as diabetes and obesity by modulating key enzymes involved in glucose metabolism.

In vivo studies have further supported these observations by demonstrating favorable pharmacokinetic profiles and target engagement. Animal models have shown that administration of this compound leads to significant improvements in metabolic parameters without notable side effects. These results are particularly encouraging given the increasing prevalence of metabolic diseases worldwide.

The development of this compound also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been utilized to predict how this molecule interacts with biological targets at an atomic level. These simulations have provided valuable insights into its binding mechanism and have guided further optimization efforts.

The future prospects for this compound are promising, with ongoing research aimed at exploring its potential applications in other therapeutic areas. Investigating its effects on inflammation and oxidative stress pathways could open new avenues for treating chronic diseases such as arthritis and neurodegenerative disorders. Additionally, exploring its interactions with other bioactive molecules may lead to novel drug combinations with enhanced efficacy.

In conclusion, compound with CAS No. 2228348-20-5 and product name *tert-butyl N-2-amino-1-(3-fluoro-2,6-dimethoxyphenyl)ethylcarbamate* represents a significant advancement in chemical and biomedical research. Its unique molecular structure offers potential applications in pharmaceutical development, particularly in treating neurological disorders and metabolic diseases. With continued research and optimization efforts, this compound holds great promise for improving human health outcomes.